2-Amino-3-(o-tolyl)propan-1-ol
Overview
Description
2-Amino-3-(o-tolyl)propan-1-ol is an organic compound . It is used in the pharmaceutical industry and other sectors . The molecular formula of this compound is C10H15NO .
Molecular Structure Analysis
The molecular weight of this compound is 165.23 g/mol . The exact structure is not provided in the search results.Scientific Research Applications
Inhibitive Performance on Carbon Steel Corrosion
Tertiary amines, including compounds similar to 2-Amino-3-(o-tolyl)propan-1-ol, have been synthesized and studied for their performance in inhibiting carbon steel corrosion. Compounds like 1,3-di-morpholin-4-yl-propan-2-ol and 1,3-bis-diethylamino-propan-2-ol showed significant inhibitory effects, with one showcasing a 95% inhibition efficiency at certain concentrations. These compounds form a protective layer on the metal surface, significantly retarding the anodic dissolution of iron (Gao, Liang, & Wang, 2007).
Enzymatic Synthesis of Polyamines
In the realm of polymer science, this compound derivatives have been utilized as starting materials for the enzymatic synthesis of polyamines. These multifunctional polycationic polyamines are crucial in drug and gene delivery. The enzymatic process, using horse liver alcohol dehydrogenase, allows for the synthesis of circular polyamines from amino alcohols. This method presents a wide range of potential polyamine products due to the versatility of amino alcohols as substrates (Cassimjee, Marin, & Berglund, 2012).
Development of Poly(Ether Imine) Dendrimers
The compound has been foundational in the synthesis of poly(ether imine) dendrimers, which are significant in biological studies. A novel trifunctional monomer, derived from this compound, was used to create dendrimers up to the third generation. These dendrimers, exhibiting non-toxicity in cytotoxicity studies, open new avenues for biological applications (Krishna, Jain, Tatu, & Jayaraman, 2005).
Safety and Hazards
Properties
IUPAC Name |
2-amino-3-(2-methylphenyl)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-8-4-2-3-5-9(8)6-10(11)7-12/h2-5,10,12H,6-7,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVWFFJRQKHLWQV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC(CO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601303825 |
Source
|
| Record name | β-Amino-2-methylbenzenepropanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601303825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
35373-64-9 |
Source
|
| Record name | β-Amino-2-methylbenzenepropanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=35373-64-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | β-Amino-2-methylbenzenepropanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601303825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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